(8R,10'S)-4,4,11',11',14'-Pentamethylspiro[10H-[1,4]dioxepino[2,3-g]indole-8,12'-3,14-diazatetracyclo[6.5.2.01,10.03,8]pentadecane]-9,15'-dione

• CAS No.: 75731-43-0
• Product Name: (8R,10'S)-4,4,11',11',14'-Pentamethylspiro[10H-[1,4]dioxepino[2,3-g]indole-8,12'-3,14-diazatetracyclo[6.5.2.01,10.03,8]pentadecane]-9,15'-dione
• Molecular Formula: C28H35N3O4
• Molecular Weight: 477.6 g/mol
• IUPAC Name: (8R,10'S)-4,4,11',11',14'-pentamethylspiro[10H-[1,4]dioxepino[2,3-g]indole-8,12'-3,14-diazatetracyclo[6.5.2.01,10.03,8]pentadecane]-9,15'-dione
• Standard InChI: InChI=1S/C28H35N3O4/c1-24(2)11-13-34-21-18(35-24)9-8-17-20(21)29-22(32)28(17)15-27-16-31-12-7-6-10-26(31,23(33)30(27)5)14-19(27)25(28,3)4/h8-9,11,13,19H,6-7,10,12,14-16H2,1-5H3,(H,29,32)/t19-,26?,27?,28+/m0/s1
• Standard InChIKey: KYKUTNUWXQVSSU-OVZJSWOSSA-N
• Isomeric SMILES: CC1(C=COC2=C(O1)C=CC3=C2NC(=O)[C@@]34CC56CN7CCCCC7(C[C@H]5C4(C)C)C(=O)N6C)C
• SMILES: CC1(C=COC2=C(O1)C=CC3=C2NC(=O)C34CC56CN7CCCCC7(CC5C4(C)C)C(=O)N6C)C
• Canonical SMILES: CC1(C=COC2=C(O1)C=CC3=C2NC(=O)C34CC56CN7CCCCC7(CC5C4(C)C)C(=O)N6C)C
• Appearance: White solid
• Description: Marcfortine A is an indole alkaloid, isolated from Aspergillus and Pencillium species, with potent nematocidal activity. The marcfortines are structurally related to paraherquamides.
• Synonyms: marcfortine A
• Reference: Further novel metabolites of the paraherquamide family. Blanchflower S.E. et al. J. Antibiot. 1993, 46, 1355.Anthelmintic paraherquamides are cholinergic antagonists in gastrointestinal nematodes and mammals. Zinser E.W. et al. J. Vet. Pharmacol. Ther. 2002, 25, 241.Aspergillicins A-E: five novel depsipeptides from the marine-derived fungus Aspergillus carneus. Capon R.J. et al. Org. Biomol. Chem. 2003, 1, 1856.
• PubChem Compound: 3081574
• Last Modified: Nov 11 2021